N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide

• Molecular Formula: C26H26ClN3O2
• Molecular Weight: 448 g/mol
• IUPAC Name: N-[4-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]-2,4-dimethylbenzamide
• InChI: InChI=1S/C26H26ClN3O2/c1-18-3-12-24(19(2)17-18)25(31)28-22-8-10-23(11-9-22)29-13-15-30(16-14-29)26(32)20-4-6-21(27)7-5-20/h3-12,17H,13-16H2,1-2H3,(H,28,31)
• InChI Key: BZPMJERKPYWWTQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl)C

Description

N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide, also known as BMS-986001, is a small molecule drug compound developed by Bristol-Myers Squibb (BMS) for the treatment of various diseases, including cancer and autoimmune disorders. The compound belongs to the class of benzamide derivatives and acts as an inhibitor of the protein tyrosine phosphatase 1B (PTP1B).

Mechanism of Action

N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide acts as a selective inhibitor of PTP1B, an enzyme that regulates insulin signaling and glucose metabolism. By inhibiting PTP1B, this compound enhances insulin sensitivity and glucose uptake in cells, leading to improved glycemic control. In addition, the compound has been shown to modulate immune responses and inhibit tumor cell growth by targeting PTP1B.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. The compound enhances insulin signaling and glucose uptake in cells, leading to improved glycemic control. In addition, this compound has been shown to modulate immune responses and inhibit tumor cell growth by targeting PTP1B.

Advantages and Limitations for Lab Experiments

N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide has several advantages for lab experiments, including its high potency and selectivity for PTP1B inhibition. However, the compound has limitations, including its low solubility and stability, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide. These include the optimization of the synthesis method to improve the compound's solubility and stability, the evaluation of its efficacy in clinical trials for the treatment of cancer, diabetes, and obesity, and the identification of potential side effects and drug interactions. In addition, further studies are needed to elucidate the molecular mechanisms underlying the compound's therapeutic effects and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

The synthesis of N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide involves several steps, including the preparation of the starting materials, the coupling of the piperazine and phenyl groups, and the final benzoylation reaction. The process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethylbenzamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications. The compound has shown promising results in the treatment of cancer, diabetes, and obesity. In cancer, this compound has been shown to inhibit the growth of tumor cells and enhance the efficacy of chemotherapy drugs. In diabetes and obesity, the compound has been shown to improve insulin sensitivity and reduce body weight.